Cas no 102433-08-9 (Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI))
102433-08-9 structure
Product Name:Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI)
CAS No:102433-08-9
MF:C12H20Cl2N6O4
MW:383.230999946594
CID:195657
PubChem ID:71301090
Update Time:2025-04-19
Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-(2-chloroethyl)-3-[(1R,3R)-3-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]-1-nitrosourea
- 102433-08-9
- Urea, 1,1'-(1,3-cyclohexylene)bis(3-(2-chloroethyl)-3-nitroso-, (E)-
- DTXSID40907529
- trans-1,1'-(1,3-Cyclohexylene)bis(3-(2-chloroethyl)-3-nitrosourea)
- N',N'''-Cyclohexane-1,3-diylbis[N-(2-chloroethyl)-N-nitrosocarbamimidic acid]
- Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI)
-
- Inchi: 1S/C12H20Cl2N6O4/c13-4-6-19(17-23)11(21)15-9-2-1-3-10(8-9)16-12(22)20(18-24)7-5-14/h9-10H,1-8H2,(H,15,21)(H,16,22)/t9-,10-/m1/s1
- InChI Key: BCLXFHKREAITIH-NXEZZACHSA-N
- SMILES: ClCCN(C(N[C@@H]1CCC[C@H](C1)NC(N(CCCl)N=O)=O)=O)N=O
Computed Properties
- Exact Mass: 382.092309g/mol
- Monoisotopic Mass: 382.092309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 383.23g/mol
- XLogP3: 1.8
- Topological Polar Surface Area: 124Ų
Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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